Cas no 1353993-52-8 ([(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester)
[(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester Chemical and Physical Properties
Names and Identifiers
-
- [(S)-1-(2-chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester
- (S)-Benzyl (1-(2-chloroacetyl)pyrrolidin-3-yl)(cyclopropyl)carbamate
- AM95135
- [(S)-1-(2-Chloroacetyl)pyrrolidin-3-yl]cyclopropylcarbamic acid benzyl ester
- [(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester
-
- Inchi: 1S/C17H21ClN2O3/c18-10-16(21)19-9-8-15(11-19)20(14-6-7-14)17(22)23-12-13-4-2-1-3-5-13/h1-5,14-15H,6-12H2/t15-/m0/s1
- InChI Key: SGQWPAJHCYXULH-HNNXBMFYSA-N
- SMILES: ClCC(N1CC[C@@H](C1)N(C(=O)OCC1C=CC=CC=1)C1CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 436
- Topological Polar Surface Area: 49.8
[(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM497976-1g |
(S)-Benzyl(1-(2-chloroacetyl)pyrrolidin-3-yl)(cyclopropyl)carbamate |
1353993-52-8 | 97% | 1g |
$1499 | 2023-01-01 | |
| Fluorochem | 083757-500mg |
S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester |
1353993-52-8 | 500mg |
£755.00 | 2022-03-01 |
[(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on [(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester
Professional Introduction to [(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester (CAS No. 1353993-52-8)
Compound with the CAS number 1353993-52-8 and the product name [(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The intricate arrangement of functional groups within its framework, including the (S)-configuration and the presence of both acetyl and cyclopropyl moieties, makes it a subject of intense study for synthetic chemists and pharmacologists.
The< strong> (S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester molecule is a derivative of pyrrolidine, a heterocyclic compound that is widely recognized for its role in biological systems and pharmaceuticals. The pyrrolidine ring, being a privileged scaffold in medicinal chemistry, contributes to the compound's binding affinity and pharmacological activity. The introduction of the< strong> 2-Chloro-acetyl group at the 1-position and the< strong> cyclopropyl group at the 3-position further enhances its structural diversity, enabling interactions with various biological targets.
In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The< strong> (S)-configuration of the pyrrolidine ring in this compound underscores its stereochemical specificity, which is crucial for achieving optimal pharmacological outcomes. This configuration has been extensively studied in the context of enzyme inhibition and receptor binding, making it a valuable tool for drug discovery.
The< strong>cyclopropyl group is another key feature of this compound that contributes to its unique pharmacological profile. Cyclopropane rings are known to enhance metabolic stability and binding affinity, making them attractive in drug design. The incorporation of this moiety into the< strong> [(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester structure not only improves its physicochemical properties but also opens up new avenues for exploring its biological activity.
The benzyl ester functionality at the carbamic acid moiety serves as a protecting group, facilitating further chemical modifications while maintaining the integrity of the core structure. This protective group can be selectively removed under specific conditions, allowing for subsequent derivatization and functionalization. Such flexibility is highly valuable in synthetic chemistry, enabling researchers to tailor the compound's properties for specific applications.
The synthesis of< strong> [(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of key intermediates such as< strong >(S)-1-(2-Chloro-acetyl)pyrrolidine, which is then coupled with cyclopropyl halides or other suitable reagents to introduce the cyclopropyl group. The final step involves esterification to yield the benzyl ester derivative.
The significance of this compound is further underscored by its potential applications in various therapeutic areas. For instance, it has been explored as a precursor in the synthesis of enzyme inhibitors targeting metabolic pathways associated with diseases such as cancer and diabetes. Additionally, its structural features make it a candidate for developing novel anti-inflammatory agents by modulating inflammatory pathways.
In conclusion, [(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester (CAS No. 1353993-52-8) exemplifies the innovative approaches being taken in pharmaceutical chemistry to develop next-generation therapeutics. Its complex structure, chiral configuration, and versatile functional groups make it a promising candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.
1353993-52-8 ([(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)